Cas no 77548-27-7 (Propanedioic acid,2-(3-oxo-1-phenylbutyl)-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-(3-oxo-1-phenylbutyl)-, 1,3-diethyl ester
• CAS No: 77548-27-7
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 576493
• PubChem ID: 249839
• Update Time: 2025-04-19

Propanedioic acid,2-(3-oxo-1-phenylbutyl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(3-oxo-1-phenylbutyl)-, 1,3-diethyl ester
• propanedioic acid, 2-(3-oxo-1-phenylbutyl)-, diethyl ester
• diethyl 2-(3-oxo-1-phenylbutyl)propanedioate
• DTXSID00290429
• 77548-27-7
• SCHEMBL14137514
• diethyl (3-oxo-1-phenylbutyl)propanedioate
• NSC-68550
• NSC68550

• Inchi： 1S/C17H22O5/c1-4-21-16(19)15(17(20)22-5-2)14(11-12(3)18)13-9-7-6-8-10-13/h6-10,14-15H,4-5,11H2,1-3H3
• InChI Key： JGHPGLZZAXUIJE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(C1C=CC=CC=1)CC(C)=O)=O

Computed Properties

• Exact Mass: 306.14672380g/mol
• Monoisotopic Mass: 306.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.7Ų